Cas no 159686-99-4 (2-amino-5-(4-methyl-1H-imidazol-1-yl)-Benzonitrile)
159686-99-4 structure
Product Name:2-amino-5-(4-methyl-1H-imidazol-1-yl)-Benzonitrile
CAS No:159686-99-4
MF:C11H10N4
MW:198.22390127182
CID:1107028
PubChem ID:19709759
Update Time:2025-04-20
2-amino-5-(4-methyl-1H-imidazol-1-yl)-Benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-5-(4-methyl-1H-imidazol-1-yl)-Benzonitrile
- 2-Amino-5-(4-methylimidazol-1-yl)benzonitrile
- SCHEMBL1828556
- 4-(4-methyl-1H-imidazol-1-yl)-2-cyanoaniline
- DB-346774
- 159686-99-4
- CQHKVZVVOTWIED-UHFFFAOYSA-N
-
- Inchi: 1S/C11H10N4/c1-8-6-15(7-14-8)10-2-3-11(13)9(4-10)5-12/h2-4,6-7H,13H2,1H3
- InChI Key: CQHKVZVVOTWIED-UHFFFAOYSA-N
- SMILES: N1(C=NC(C)=C1)C1C=CC(=C(C#N)C=1)N
Computed Properties
- Exact Mass: 198.090546336g/mol
- Monoisotopic Mass: 198.090546336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 67.6Ų
2-amino-5-(4-methyl-1H-imidazol-1-yl)-Benzonitrile Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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